Cas no 198572-71-3 (N-Boc-2-nitrobenzenesulfonamide)

• Product Name: N-Boc-2-nitrobenzenesulfonamide
• CAS No: 198572-71-3
• MF: C₁₁H₁₄N₂O₆S
• MW: 302.303661823273
• MDL: MFCD06796217
• CID: 908526
• PubChem ID: 87565140
• Update Time: 2025-06-15

N-Boc-2-nitrobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(tert-Butoxycarbonyl)-2-nitrobenzenesulfonamide
• N-Boc-2-nitrobenzenesulfonamide
• tert-Butyl (2-nitrophenyl)sulfonylcarbamate
• tert-butyl N-(2-nitrophenyl)sulfonylcarbamate
• 2-nitro-N-(prop-2-yn-1-yl)benzenesulfonamide
• N-tert-butyloxycarbonyl-2-nitrobenzenesulfonamide
• tert-butyl N-(2-nitrophenylsulfonyl)carbamate
• N-Boc-2-nitrophenylsulfonamide
• N-BOC-O-NITROBENZENESULFONAMIDE
• N-Boc o-nitro phenylsulfonaMide
• tert-butyl N-[(2-nitrobenzene)sulfonyl]carbaMate
• tert-butyl [(2-nitrophenyl)sulfonyl]carbamate
• Carbamic acid, [(2-nitrophenyl)sulfonyl]-, 1,1-dimethylethyl ester
• WAYBGHIVTXTUCZ-UHFFFAOYSA-N
• tert-butyl 2-nitrophenylsulfonylcarbamate
• AK162643
• tert-butyl 2-nitrophenylsulf
• B2303
• Carbamic acid, N-[(2-nitrophenyl)sulfonyl]-, 1,1-dimethylethyl ester
• TERT-BUTYL N-(2-NITROBENZENESULFONYL)CARBAMATE
• SCHEMBL1007487
• tert-Butyl(2-nitrophenyl)sulfonylcarbamate
• tert-butyl 2-nitrophenylsulfonyl-carbamate
• AS-19365
• A879968
• MFCD06796217
• tert-Butyl ((2-nitrophenyl)sulfonyl)carbamate
• J-012832
• AKOS015838171
• DTXSID30456738
• 198572-71-3
• CS-0119869
• N-tert-butyloxycarbonyl-2-nitrobenzenesulfonamide;

• MDL： MFCD06796217
• Inchi： 1S/C11H14N2O6S/c1-11(2,3)19-10(14)12-20(17,18)9-7-5-4-6-8(9)13(15)16/h4-7H,1-3H3,(H,12,14)
• InChI Key： WAYBGHIVTXTUCZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 302.05700
• Monoisotopic Mass: 302.05725734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 127
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Color/Form: White light yellow crystal powder
• Density: 1.365
• Melting Point: approximate 147℃(dec.)
• Refractive Index: 1.547
• PSA: 126.67000
• LogP: 3.80310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on N-Boc-2-nitrobenzenesulfonamide

Professional Introduction to N-Boc-2-nitrobenzenesulfonamide (CAS No. 198572-71-3)

N-Boc-2-nitrobenzenesulfonamide, with the chemical formula C₈H₉NO₅S, is a significant compound in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 198572-71-3, has garnered attention due to its versatile applications in synthetic chemistry and medicinal chemistry. The presence of both a nitro group and a sulfonamide moiety makes it a valuable intermediate in the development of various bioactive molecules.

The nitro group in N-Boc-2-nitrobenzenesulfonamide introduces a strong electron-withdrawing effect, which can influence the reactivity and electronic properties of the molecule. This feature is particularly useful in organic synthesis, where it can serve as a precursor for further functionalization. The sulfonamide group, on the other hand, is known for its role in enhancing the solubility and bioavailability of pharmaceutical compounds, making it an attractive feature for drug design.

In recent years, N-Boc-2-nitrobenzenesulfonamide has been explored in the development of novel therapeutic agents. Its structural features make it a potential candidate for inhibiting various enzymatic pathways involved in diseases such as cancer and inflammation. Researchers have been particularly interested in its ability to modulate the activity of enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response.

One of the most compelling aspects of N-Boc-2-nitrobenzenesulfonamide is its role as a building block in the synthesis of more complex molecules. The Boc (tert-butoxycarbonyl) protecting group on the amine nitrogen provides stability and prevents unwanted side reactions, allowing for precise control during synthetic processes. This makes it an invaluable reagent for chemists working on the development of new drugs.

Recent studies have highlighted the potential of N-Boc-2-nitrobenzenesulfonamide in the design of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By targeting specific kinases, researchers aim to develop treatments that can effectively inhibit tumor growth and progression. N-Boc-2-nitrobenzenesulfonamide has shown promise as a scaffold for developing such inhibitors due to its ability to interact with the active sites of these enzymes.

The compound's ability to undergo various chemical transformations also makes it a valuable tool in synthetic chemistry. For instance, it can be reduced to form an amine, which can then be further functionalized to create more complex structures. This flexibility allows chemists to explore a wide range of possibilities when designing new molecules.

In addition to its pharmaceutical applications, N-Boc-2-nitrobenzenesulfonamide has found use in materials science and agrochemical research. Its unique structural features make it suitable for developing novel materials with specific properties, such as enhanced stability or improved electronic characteristics. In agrochemistry, it has been explored as a precursor for synthesizing compounds that can protect plants from pests and diseases.

The synthesis of N-Boc-2-nitrobenzenesulfonamide typically involves a multi-step process that requires careful control of reaction conditions. The nitration step is particularly critical, as it determines the regioselectivity of the reaction. Advanced techniques such as catalytic nitration have been employed to improve yields and reduce byproduct formation.

Quality control is another essential aspect when working with N-Boc-2-nitrobenzenesulfonamide. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to ensure purity and consistency. These methods provide detailed information about the compound's structure and composition, which is crucial for both research and industrial applications.

The future prospects of N-Boc-2-nitrobenzenesulfonamide are promising, with ongoing research aimed at expanding its applications in drug discovery and material science. As our understanding of molecular interactions continues to grow, new ways to utilize this compound are likely to emerge. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in harnessing its full potential.

In conclusion, N-Boc-2-nitrobenzenesulfonamide (CAS No. 198572-71-3) is a versatile compound with significant applications in pharmaceuticals, synthetic chemistry, and materials science. Its unique structural features make it an invaluable tool for researchers working on developing new drugs and innovative materials. As advancements continue to be made in chemical synthesis and drug design, the importance of this compound is likely to grow even further.